Cas no 69804-51-9 (L-Valinamide, L-asparaginyl-L-arginyl-)

L-Valinamide, L-asparaginyl-L-arginyl- structure
69804-51-9 structure
Product Name:L-Valinamide, L-asparaginyl-L-arginyl-
CAS No:69804-51-9
MF:C15H30N8O4
MW:386.449902057648
CID:387470
PubChem ID:71367192
Update Time:2025-04-19

L-Valinamide, L-asparaginyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valinamide, L-asparaginyl-L-arginyl-
    • (2S)-2-amino-N-[(2S)-1-[[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]butanediamide
    • 69804-51-9
    • DTXSID70790325
    • L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valinamide
    • Inchi: 1S/C15H30N8O4/c1-7(2)11(12(18)25)23-14(27)9(4-3-5-21-15(19)20)22-13(26)8(16)6-10(17)24/h7-9,11H,3-6,16H2,1-2H3,(H2,17,24)(H2,18,25)(H,22,26)(H,23,27)(H4,19,20,21)/t8-,9-,11-/m0/s1
    • InChI Key: PGPNCBLROYOLHM-QXEWZRGKSA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(N)=O)N)=O)N[C@H](C(N)=O)C(C)C

Computed Properties

  • Exact Mass: 386.23900147g/mol
  • Monoisotopic Mass: 386.23900147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 235Ų
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